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Compound of Interest

Compound Name: 1,3-Diethoxybenzene

Cat. No.: B1583337

An In-depth Technical Guide to 1,3-
Diethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and spectral characteristics of 1,3-diethoxybenzene (CAS No: 2049-73-
2). Also known as resorcinol diethyl ether, this aromatic organic compound is a key
intermediate in various synthetic processes. This document aims to be a valuable resource for
professionals in research and development by consolidating essential data, including detailed
experimental protocols and safety information, into a readily accessible format.

Physical Properties

1,3-Diethoxybenzene is a colorless to pale yellow liquid under standard conditions. Its key
physical properties are summarized in the table below, providing a quick reference for
experimental planning and execution.
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Property Value Units Reference(s)
Molecular Formula C10H1402 [1112]

Molecular Weight 166.22 g/mol [1][2]

Boiling Point 235 °C [1]

Melting Point 10 °C

Density 1.01 g/cm3 [1]

Refractive Index 1.5065-1.5125 @ 20°C

Chemical Properties

The chemical characteristics of 1,3-diethoxybenzene are dictated by its aromatic ring and the

two activating ethoxy groups. These groups direct electrophilic substitution to the ortho and

para positions (primarily positions 4 and 6, and to a lesser extent, position 2).

Property Value Units Reference(s)
CAS Number 2049-73-2 [1][2]
IUPAC Name 1,3-diethoxybenzene [2]
m-Diethoxybenzene,
Synonyms Resorcinol diethyl [1][2]
ether
CCOC1=CcC(=CcCc=C1
SMILES [1]
)JOCC
MKGFYMKFBCWNC
InChl Key [3]
P-UHFFFAOYSA-N
- Slightly soluble in
Solubility [4]

water

Synthesis of 1,3-Diethoxybenzene
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The most common and straightforward method for synthesizing 1,3-diethoxybenzene is
through the Williamson ether synthesis, starting from resorcinol (1,3-dihydroxybenzene) and an
ethylating agent like diethyl sulfate or ethyl iodide.

Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from the well-established synthesis of 1,3-dimethoxybenzene and is
applicable for the preparation of 1,3-diethoxybenzene.[5]

Materials:

Resorcinol (1 mole)

Sodium hydroxide (2.5 moles, as a 10% aqueous solution)

Diethyl sulfate (2 moles)

Diethyl ether

Saturated sodium carbonate solution

Anhydrous calcium chloride

Deionized water

Equipment:

Three-necked round-bottom flask

o Reflux condenser

 Stirrer (magnetic or mechanical)

e [nternal thermometer

e Dropping funnel

e Heating mantle or water bath
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e Separatory funnel
« Distillation apparatus
Procedure:

 |In a three-necked flask equipped with a stirrer, reflux condenser, internal thermometer, and
dropping funnel, rapidly add a 10% sodium hydroxide solution (2.5 moles) to resorcinol (1
mole) with continuous stirring.

» With vigorous stirring, add diethyl sulfate (2 moles) dropwise from the dropping funnel.
Maintain the reaction temperature below 40°C, using a water bath for cooling if necessary.

 After the addition is complete, heat the mixture on a boiling water bath for 30 minutes to
ensure the reaction goes to completion and to decompose any unreacted diethyl sulfate.

o Cool the reaction mixture to room temperature. The organic layer containing the product
should separate.

o Transfer the mixture to a separatory funnel and separate the organic layer. Extract the
aqueous layer several times with diethyl ether to recover any dissolved product.

o Combine all organic phases and wash them sequentially with a dilute sodium carbonate
solution and then with water.

e Dry the organic layer over anhydrous calcium chloride.

« Filter to remove the drying agent and fractionally distill the filtrate to purify the 1,3-
diethoxybenzene. The product will distill at its boiling point of 235°C.

Chemical Reactions

1,3-Diethoxybenzene can undergo various electrophilic aromatic substitution reactions. For
instance, its reaction with nitrogen dioxide/dinitrogen tetraoxide in dichloromethane leads to
nitration, primarily at the 4-position, yielding 1,3-diethoxy-4-nitrobenzene.[6] This highlights the
activating and directing effects of the ethoxy groups.
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 1,3-diethoxybenzene.

'H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons
and the ethoxy groups. The aromatic protons will appear as a complex multiplet, while the
ethoxy groups will present as a triplet (for the methyl protons) and a quartet (for the
methylene protons).

13C NMR: The carbon NMR spectrum will display distinct peaks for the aromatic carbons
(including two signals for the ether-linked carbons and signals for the other aromatic
carbons) and two signals for the ethoxy group carbons.[7]

Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic C-O stretching vibrations
for the ether linkages, as well as C-H stretching and bending frequencies for the aromatic
ring and the alkyl chains.[3]

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+) at m/z
= 166, corresponding to the molecular weight of the compound.[2]

Safety and Handling

1,3-Diethoxybenzene is classified as a hazardous substance. It is known to cause skin and

serious eye irritation and may cause respiratory irritation.[2]

Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid inhalation
of vapors and contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

First Aid: In case of contact with eyes, rinse immediately with plenty of water. If it comes into
contact with skin, wash off with soap and water. If inhaled, move to fresh air. Seek medical
attention if irritation persists.

Applications
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1,3-Diethoxybenzene is primarily used as an intermediate in organic synthesis.[8][9] Its
activated aromatic ring makes it a valuable precursor for the synthesis of more complex
molecules, including pharmaceuticals and other specialty chemicals. It has also been noted for

its resistance to certain polymerization reactions.[1]

Visualizations
Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and subsequent
purification of 1,3-diethoxybenzene via Williamson ether synthesis.
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Caption: Workflow for the synthesis and purification of 1,3-diethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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